Cas no 144429-21-0 (1-Butanol,4-(ethenyloxy)-, 1-benzoate)

• Product name: 1-Butanol,4-(ethenyloxy)-, 1-benzoate
• CAS No: 144429-21-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 108746
• PubChem ID: 5243944

1-Butanol,4-(ethenyloxy)-, 1-benzoate Chemical and Physical Properties

Names and Identifiers

• 1-Butanol,4-(ethenyloxy)-, 1-benzoate
• 4-ethenoxybutyl benzoate
• 1-Butanol,4-(ethenyloxy)-, benzoate (9CI)
• 4-(VINYLOXY)BUTYL BENZOATE
• AC1NRNBL
• ACMC-20n3zb
• AG-D-87554
• CTK4C4074
• SureCN216569
• 144429-21-0
• 4-vinyloxybutylbenzoate
• 4-(VINYLOXY)BUTYL BENZOATE 98
• AKOS025296265
• DTXSID00412780
• SCHEMBL216569

• Inchi： InChI=1S/C13H16O3/c1-2-15-10-6-7-11-16-13(14)12-8-4-3-5-9-12/h2-5,8-9H,1,6-7,10-11H2
• InChI Key： AKQVBBOVHAEKMA-UHFFFAOYSA-N
• SMILES： C=COCCCCOC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 220.10998
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.06 g/mL at 25 °C(lit.)
• Boiling Point: 304 °C(lit.)
• Flash Point: 113 °C
• Refractive Index: n20/D 1.509(lit.)
• PSA: 35.53
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters